Cas no 91216-95-4 (γ-Glutamyl-S-allylcysteine)

γ-Glutamyl-S-allylcysteine is a bioactive sulfur-containing compound derived from garlic (Allium sativum) and other Allium species. It is a precursor to allicin and other organosulfur compounds, playing a key role in the biosynthesis of garlic's characteristic metabolites. This compound exhibits notable stability compared to volatile sulfur derivatives, making it advantageous for research and applications requiring consistent chemical properties. Its γ-glutamyl linkage enhances water solubility, facilitating bioavailability studies. γ-Glutamyl-S-allylcysteine is of interest in phytochemical research, nutraceutical development, and investigations into the cardioprotective and antioxidant mechanisms associated with garlic consumption. Analytical standards of this compound are used for quality control in herbal extracts and metabolic pathway studies.
γ-Glutamyl-S-allylcysteine structure
γ-Glutamyl-S-allylcysteine structure
Product Name:γ-Glutamyl-S-allylcysteine
CAS No:91216-95-4
MF:C11H18N2O5S
MW:290.336021900177
CID:2049272
PubChem ID:11346811
Update Time:2025-05-19

γ-Glutamyl-S-allylcysteine Chemical and Physical Properties

Names and Identifiers

    • gamma-glutamyl-S-allyl-L-cysteine
    • gamma-glutamyl-S-allylcysteine
    • gamma-L-Glutamyl-S-allyl-L-cystein
    • gamma-L-Glutamyl-S-allyl-L-cysteine
    • Gluacs
    • N-gamma-Glutamyl-S-(1-propenyl)cysteine
    • L-γ-Glutamyl-(S)-Allyl-Cysteine
    • (2S)-2-amino-5-[[(1R)-1-carboxy-2-prop-2-enylsulfanylethyl]amino]-5-oxopentanoic acid
    • γ-Glutamyl-S-allylcysteine
    • .GAMMA.-GLUTAMYL-S-ALLYLCYSTEINE
    • L-gamma-Glutamyl-(S)-Allyl-Cysteine
    • UNII-1O5QGM20NB
    • 1O5QGM20NB
    • gamma-Glutamyl-S-prop-2-en-1-ylcysteine
    • GAMMA-GLUTAMYL-(USP-RS)
    • GSAC dipeptide
    • gamma-Glutamyl-S-2-propenylcysteine
    • L-CYSTEINE, L-.GAMMA.-GLUTAMYL-S-2-PROPENYL-
    • Q27252677
    • Glutamine, N-(2-(allylthio)-1-carboxyethyl)-, L-
    • HY-N9413
    • .GAMMA.-GLUTAMYL-S-ALLYL-L-CYSTEINE (CONSTITUENT OF GARLIC) [DSC]
    • CS-0160079
    • MS-24142
    • ??-Glutamyl-S-allylcysteine
    • GLUTAMYL-S-ALLYL-L-CYSTEINE, gamma-L-
    • GAMMA-GLUTAMYL-
    • AKOS040758448
    • L-Cysteine, L-gamma-glutamyl-S-2-propenyl-
    • .GAMMA.-GLUTAMYL-S-2-PROPENYLCYSTEINE
    • gamma-GLUTAMYL-S-ALLYL-L-CYSTEINE (CONSTITUENT OF GARLIC)
    • (2S)-2-amino-4-{[(1R)-1-carboxy-2-(prop-2-en-1-ylsulfanyl)ethyl]carbamoyl}butanoic acid
    • GAMMA-GLUTAMYL- [USP-RS]
    • SCHEMBL1157668
    • .GAMMA.-GLUTAMYL-S-PROP-2-EN-1-YLCYSTEINE
    • 91216-95-4
    • L-?-Glutamyl-(S)-Allyl-Cysteine
    • GLUTAMYL-S-ALLYL-L-CYSTEINE, .GAMMA.-L-
    • N5-((R)-2-(Allylthio)-1-carboxyethyl)-L-glutamine
    • G14515
    • GAMMA-GLUTAMYL-(S)-ALLYL-L-CYSTEINE
    • Inchi: 1S/C11H18N2O5S/c1-2-5-19-6-8(11(17)18)13-9(14)4-3-7(12)10(15)16/h2,7-8H,1,3-6,12H2,(H,13,14)(H,15,16)(H,17,18)/t7-,8-/m0/s1
    • InChI Key: FUTHBNRZCFKVQZ-YUMQZZPRSA-N
    • SMILES: S(CC=C)C[C@@H](C(=O)O)NC(CC[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 290.09364285g/mol
  • Monoisotopic Mass: 290.09364285g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 10
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 155Ų

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Additional information on γ-Glutamyl-S-allylcysteine

γ-Glutamyl-S-allylcysteine: A Comprehensive Overview

γ-Glutamyl-S-allylcysteine (CAS No: 91216-95-4) is a unique compound that has garnered significant attention in the fields of biochemistry and pharmacology due to its diverse biological activities and potential applications. This compound is a derivative of cysteine, a sulfur-containing amino acid, and glutamic acid, one of the most abundant amino acids in nature. The combination of these two molecules results in a compound with distinctive properties that make it a subject of interest for researchers and industry professionals alike.

The structure of γ-glutamyl-S-allylcysteine is characterized by a sulfur atom at the center, which forms bonds with both the allyl group and the cysteine moiety. This arrangement not only contributes to its stability but also plays a crucial role in its biological functions. Recent studies have highlighted the potential of this compound in various therapeutic applications, including antioxidant, anti-inflammatory, and neuroprotective effects.

One of the key areas of research on γ-glutamyl-S-allylcysteine involves its role as an antioxidant. Oxidative stress, caused by an imbalance between free radicals and antioxidants in the body, is implicated in numerous diseases, including cardiovascular disorders, cancer, and neurodegenerative conditions such as Alzheimer's disease. γ-Glutamyl-S-allylcysteine has been shown to scavenge free radicals effectively, thereby reducing oxidative stress and protecting cells from damage.

In addition to its antioxidant properties, γ-glutamyl-S-allylcysteine exhibits potent anti-inflammatory effects. Inflammation is a natural response to injury or infection, but chronic inflammation can lead to various health issues. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in inflammatory processes. This makes it a promising candidate for the development of anti-inflammatory drugs.

Another area of interest is the neuroprotective potential of γ-glutamyl-S-allylcysteine. Neurodegenerative diseases are characterized by the progressive loss of neurons and their functions. Studies have demonstrated that this compound can protect neurons from damage caused by oxidative stress and inflammation. It has also been shown to enhance cognitive function in animal models, suggesting its potential as a therapeutic agent for conditions like Alzheimer's disease.

The synthesis of γ-glutamyl-S-allylcysteine involves a multi-step process that combines organic chemistry techniques with biotechnological methods. The precise control of reaction conditions is essential to ensure high yields and purity of the final product. Researchers are continuously exploring new methods to optimize the synthesis process, making it more efficient and cost-effective.

The applications of γ-glutamyl-S-allylcysteine extend beyond medicine into other industries such as food science and cosmetics. In the food industry, it is being explored as a natural preservative due to its antioxidant properties. In cosmetics, it is being investigated for its potential to protect skin cells from environmental stressors such as UV radiation and pollution.

Recent advancements in nanotechnology have opened new avenues for the delivery of γ-glutamyl-S-allylcysteine in therapeutic applications. Nanoparticles can enhance the bioavailability of this compound, ensuring that it reaches target tissues more effectively. This innovation could significantly improve its efficacy in treating various diseases.

In conclusion, γ-glutamyl-S-allylcysteine (CAS No: 91216-95-4) is a versatile compound with immense potential in multiple fields due to its unique chemical structure and diverse biological activities. As research continues to uncover new insights into its properties and applications, it holds promise for developing innovative solutions to address some of the most pressing health challenges today.

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